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Compound Focus: C.I. Vat Green 9

Get Quote

The table below summarizes the light fastness data for C.I. Vat Green 9 and a selection of other vat dyes for

comparison.
Common Light Fastness (Day Other Notable Fastness
C.l. Name . -
Name Light) Properties
C.l. Vat Green 9 Black BB [2] 8 [1] Washing (ISO 4): 4-5; Soaping: 3-
[1] 4[1]
C.l. Vat Green 1 Green FFB [1] 6-7 [1] Washing (ISO 4): 4-5; Soaping: 4
[1] [1]
C.l. Vat Green 8 Khaki 2G [1] 6-7 [1] Washing (ISO 4): 4-5; Soaping: 3-
[1] 4 1]
C.l. Vat Blue 4 [1] Blue RSN [1] 6 [1] Washing (ISO 4): 4-5; Soaping: 3R
[1]
C.l. Vat Orange 1 G. Yellow G [1] 5-6[1] Washing (ISO 4): 3-4; Soaping: 4-

[1]

5[1]
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As shown in the table, Vat Green 9 is a top-performing dye, with its light fastness rating of 8 being the
highest on the scale [1]. One study notes that vat dyes, as a class, maintain a position as a benchmark for

high light and wet fastness, for which reactive dyes are still a lesser alternative [3].

Light Fasthess Testing Protocol

The color fastness to light test determines the resistance of a dye to fading when exposed to light. The test is
performed according to international standards, primarily ISO 105-B02 and AATCC 16 [4] [5]. Here is a
detailed breakdown of the methodology:

o Test Apparatus & Materials: The test requires a Light Fastness Tester equipped with a Xenon Arc
Lamp to simulate sunlight. Critical materials include the Blue Wool Standard samples (a set of 8
dyes on wool with known light fastness, from grade 1 to 8), the dyed fabric specimen, and the Grey
Scale for evaluating color change [5].

e Sample Preparation: The fabric specimen is cut to a size that fits the sample holder of the
equipment (e.g., at least 45mm x 10mm). If the sample is yarn, it is wound onto a card; if it is fiber, it
is combed into a uniform layer. The specimen is then mounted on a card alongside the relevant Blue
Wool Standard samples [5].

e Exposure Procedure: The mounted samples are placed in the tester and exposed to light under
controlled temperature and humidity. The exposure continues until the specimen shows a color
change equal to that of a specific Grey Scale grade (e.g., grade 4 or 3). The fading of the Blue Wool
Standards is monitored simultaneously [5].

¢ Assessment & Rating: After exposure, the degree of fading of the specimen is compared to the
fading of the Blue Wool Standards. The light fastness rating is the number of the Blue Wool
Standard that has faded to the same extent as the specimen. For example, if a specimen fades as
much as Blue Wool Standard 6, its light fastness is rated 6 [5].

The following diagram illustrates this experimental workflow:
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Why Vat Green 9 Has High Light Fastness

The exceptional light fastness of Vat Green 9 and other high-performance vat dyes can be attributed to their

chemical structure and behavior on the cellulose fiber [3].
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e Molecular Structure: Vat Green 9 is based on a large, stable Violanthrone structure [6] [7]. This
annelated, multi-ring system is inherently more resistant to the breaking of chemical bonds by photon
energy.

¢ Mechanism on Fiber: Vat dyes penetrate the cellulose fiber in a reduced, water-soluble form (leuco
compound) and are then oxidized back to their original, insoluble form inside the fiber [2]. This traps
the large dye molecules within the fiber polymer system, creating a very stable physical bond.

¢ Resistance to Fading Mechanisms: Research indicates that the high light fastness of these dyes is
due to their resistance to both photo-oxidation and photo-reduction on the dry cellulose fiber. Their
stable, fused aromatic structures are less likely to participate in or be degraded by the chemical
reactions (like the generation of singlet oxygen) that cause other dyes to fade [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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